Cas no 1783790-88-4 (2-(4-hydroxy-3-methoxyphenyl)-2-methylpropanal)

• Product Name: 2-(4-hydroxy-3-methoxyphenyl)-2-methylpropanal
• CAS No: 1783790-88-4
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 6439860
• PubChem ID: 105447980
• Update Time: 2025-10-28

2-(4-hydroxy-3-methoxyphenyl)-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-(4-hydroxy-3-methoxyphenyl)-2-methylpropanal
• EN300-1851317
• 1783790-88-4

• Inchi： 1S/C11H14O3/c1-11(2,7-12)8-4-5-9(13)10(6-8)14-3/h4-7,13H,1-3H3
• InChI Key： UDNCHSGODINLKA-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C(C=O)(C)C)O

Computed Properties

• Exact Mass: 194.094294304g/mol
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(4-hydroxy-3-methoxyphenyl)-2-methylpropanal

Recent Advances in the Study of 2-(4-hydroxy-3-methoxyphenyl)-2-methylpropanal (CAS: 1783790-88-4)

2-(4-hydroxy-3-methoxyphenyl)-2-methylpropanal, with the CAS number 1783790-88-4, is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique phenolic and aldehyde functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of considerable scientific interest.

The synthesis of 2-(4-hydroxy-3-methoxyphenyl)-2-methylpropanal involves multi-step organic reactions, with recent advancements focusing on optimizing yield and purity. A study published in the *Journal of Medicinal Chemistry* (2023) highlighted a novel catalytic method that significantly improves the efficiency of its production. This method employs a palladium-based catalyst under mild conditions, reducing the environmental impact and enhancing scalability for industrial applications.

Pharmacologically, this compound has demonstrated notable anti-inflammatory and antioxidant properties. In vitro studies using human cell lines have shown that 2-(4-hydroxy-3-methoxyphenyl)-2-methylpropanal effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its potential utility in treating chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. Furthermore, its antioxidant activity, as measured by DPPH and FRAP assays, indicates its ability to scavenge free radicals, which could be leveraged in neuroprotective therapies.

Recent research has also explored the compound's mechanism of action at the molecular level. A 2024 study in *Bioorganic & Medicinal Chemistry Letters* identified that 2-(4-hydroxy-3-methoxyphenyl)-2-methylpropanal interacts with the NF-κB signaling pathway, a key regulator of inflammation and immune responses. This interaction was found to downregulate the expression of inflammatory mediators, providing a plausible explanation for its observed effects. Additionally, molecular docking simulations suggest that the compound may bind to the active site of COX-2, further supporting its anti-inflammatory potential.

Despite these promising findings, challenges remain in the clinical translation of 2-(4-hydroxy-3-methoxyphenyl)-2-methylpropanal. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Recent efforts have focused on derivatization strategies to enhance its pharmacokinetic profile, with some derivatives showing improved solubility and half-life in animal models.

In conclusion, 2-(4-hydroxy-3-methoxyphenyl)-2-methylpropanal (CAS: 1783790-88-4) represents a compelling candidate for further development in the pharmaceutical industry. Its dual anti-inflammatory and antioxidant properties, coupled with advances in synthetic methodologies, position it as a valuable molecule for therapeutic innovation. Future research should prioritize in vivo studies and clinical trials to fully elucidate its therapeutic potential and safety profile.